Characterizing the Solubility of 5-Fluoro-1H-indazole-6-boronic acid pinacol ester in Dimethyl Sulfoxide (DMSO)
Characterizing the Solubility of 5-Fluoro-1H-indazole-6-boronic acid pinacol ester in Dimethyl Sulfoxide (DMSO)
An In-Depth Technical Guide
Abstract
5-Fluoro-1H-indazole-6-boronic acid pinacol ester is a heterocyclic building block of significant interest in medicinal chemistry and materials science, primarily for its role in Suzuki-Miyaura cross-coupling reactions.[1] For applications in drug discovery, particularly in high-throughput screening (HTS) and compound management, dimethyl sulfoxide (DMSO) is the solvent of choice. Establishing a compound's solubility limit in DMSO is a foundational step that dictates the quality and reliability of all subsequent biological and analytical data. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, determine, and interpret the solubility of this specific boronic ester in DMSO. We will explore the underlying physicochemical principles, present detailed, field-proven experimental protocols for both kinetic and thermodynamic solubility assessment, and discuss the critical interpretation of the resulting data.
Introduction: The Critical Role of DMSO Solubility
Boronic acids and their pinacol esters are indispensable tools in modern organic synthesis.[2] The indazole scaffold, in particular, is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][3] The compound 5-Fluoro-1H-indazole-6-boronic acid pinacol ester combines these features, making it a valuable reagent for constructing complex molecules.[1]
In early-stage drug discovery, compounds are typically stored and assayed as concentrated stock solutions in DMSO.[4] An inaccurate understanding of a compound's solubility can lead to significant experimental artifacts:
-
Precipitation: If a stock solution is prepared above its solubility limit, the compound may precipitate out of solution over time, especially during freeze-thaw cycles. This leads to an inaccurate and lower-than-intended concentration in biological assays.
-
Assay Interference: Undissolved compound particulates can interfere with assay readouts, causing false positives or negatives.
-
Wasted Resources: Mischaracterization of solubility can lead to the failure of expensive and time-consuming screening campaigns.
This guide, therefore, serves as a practical manual for accurately characterizing the solubility of 5-Fluoro-1H-indazole-6-boronic acid pinacol ester in DMSO, ensuring data integrity from the very first step of the discovery workflow.
Physicochemical Rationale for Solubility
The high solubility of many organic molecules in DMSO stems from its unique properties as a polar aprotic solvent.[4] Understanding the interplay between the solute and solvent is key to predicting and interpreting solubility behavior.
2.1. Properties of the Solute: 5-Fluoro-1H-indazole-6-boronic acid pinacol ester
-
Structure: The molecule contains a planar indazole ring system, which can participate in π-stacking interactions. The fluorine atom adds polarity, while the pinacol ester group is relatively nonpolar and sterically bulky.
-
Hydrogen Bonding: The N-H group on the indazole ring is a hydrogen bond donor. The oxygen atoms of the pinacol ester and the nitrogen atoms of the indazole ring can act as hydrogen bond acceptors.
-
Polarity: The combination of the polar indazole ring and the nonpolar pinacol group gives the molecule a balanced, moderate polarity. Boronic esters are generally less polar than their corresponding boronic acids, which enhances their solubility in a wider range of organic solvents.[5]
2.2. Properties of the Solvent: Dimethyl Sulfoxide (DMSO)
-
Polar Aprotic Nature: DMSO has a high dielectric constant and a large dipole moment, allowing it to dissolve a wide range of polar and nonpolar compounds.[4] It is an excellent hydrogen bond acceptor (at the sulfoxide oxygen) but lacks a donor proton, which prevents it from forming a tight solvation shell around solutes that are hydrogen bond donors.
-
Hygroscopicity: A critical factor in the laboratory is that DMSO is highly hygroscopic. Absorbed water can significantly alter the solubility of a compound and can promote the hydrolysis of sensitive functional groups like boronic esters.[4][6][7]
2.3. Expected Solubility
Based on these properties, 5-Fluoro-1H-indazole-6-boronic acid pinacol ester is anticipated to have high solubility in anhydrous DMSO. The polar indazole ring can interact favorably with the polar sulfoxide group of DMSO. Pinacol esters, in general, exhibit significantly better solubility in common organic solvents compared to their parent boronic acids. The primary limitation to be aware of is the potential for hydrolysis of the boronic ester to the less soluble boronic acid in the presence of water.[6][7]
Experimental Determination of Solubility
Two primary types of solubility are relevant in a research context: kinetic and thermodynamic. Kinetic solubility reflects the concentration at which a compound precipitates from a supersaturated solution (mimicking the dilution of a DMSO stock into an aqueous buffer), while thermodynamic solubility is the true equilibrium concentration.[8] For establishing the upper limit of a DMSO stock, a thermodynamic approach is most appropriate.
3.1. Kinetic Solubility Assessment by Visual Inspection
This is a rapid, high-throughput method ideal for an initial estimate.[9]
Protocol:
-
Preparation: Dispense 1-2 mg of solid 5-Fluoro-1H-indazole-6-boronic acid pinacol ester into a clear glass vial.
-
Solvent Addition: Add a precise volume of anhydrous DMSO to achieve a high target concentration (e.g., add 24.4 µL for a theoretical concentration of 100 mM, based on a MW of 244.1 g/mol ).[1]
-
Dissolution: Cap the vial tightly and vortex vigorously for 1-2 minutes at room temperature.
-
Equilibration: Allow the vial to stand at room temperature for at least one hour. For more robust data, an orbital shaker can be used.[9]
-
Observation: Visually inspect the solution against a dark background with a focused light source. The absence of any solid particles or turbidity indicates that the compound is soluble at that concentration.
-
Iteration: If the compound is fully dissolved, incrementally add more solid or use a fresh vial to test a higher concentration until insolubility is observed.
Causality and Trustworthiness: This method is straightforward but can be subjective. The equilibration time is critical; insufficient mixing can lead to an underestimation of solubility. Using a control compound with known solubility helps validate the observation technique.
3.2. Thermodynamic Solubility Assessment by ¹H NMR Quantification
This method provides a highly accurate, quantitative measurement of solubility and simultaneously confirms the structural integrity of the compound.[9][10]
Protocol:
-
Sample Preparation: Prepare a slurry by adding an excess of the solid compound (e.g., 10 mg) to a known volume of anhydrous DMSO-d6 (e.g., 500 µL) in a sealed vial. This ensures that a saturated solution is in equilibrium with the solid phase.
-
Equilibration: Agitate the slurry on an orbital shaker at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.
-
Phase Separation: Centrifuge the vial at high speed (e.g., 14,000 rpm for 10 minutes) to pellet all undissolved solid.
-
Supernatant Collection: Carefully withdraw a known volume of the clear supernatant (e.g., 100 µL) and dilute it with a known volume of fresh DMSO-d6 containing a certified internal standard of known concentration (e.g., 500 µL of DMSO-d6 containing 1 mM maleic acid).
-
NMR Acquisition: Transfer the final solution to a 5 mm NMR tube and acquire a quantitative ¹H NMR spectrum. Ensure the relaxation delay (d1) is sufficiently long (e.g., > 5 times the longest T1 of the protons being integrated) for accurate integration.
-
Quantification: Calculate the concentration of the analyte using the following formula:
Canalyte = (Ianalyte / Nanalyte) * (Nstd / Istd) * Cstd
Where:
-
C = Concentration
-
I = Integral of the NMR signal
-
N = Number of protons giving rise to the signal
-
Causality and Trustworthiness: This protocol is self-validating. The presence of excess solid ensures saturation. The use of a certified internal standard provides a robust and accurate quantification. The NMR spectrum itself serves as a quality control check, confirming that the compound has not degraded during the experiment.[9]
Workflow for Thermodynamic Solubility Determination via ¹H NMR
Sources
- 1. chemimpex.com [chemimpex.com]
- 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. application.wiley-vch.de [application.wiley-vch.de]
- 6. researchgate.net [researchgate.net]
- 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. asianpubs.org [asianpubs.org]
- 9. pdf.smolecule.com [pdf.smolecule.com]
- 10. mdpi.com [mdpi.com]
